Cas no 101495-62-9 (methyl 2,4-dichloro-5-nitrobenzoate)

• Product Name: methyl 2,4-dichloro-5-nitrobenzoate
• CAS No: 101495-62-9
• MF: C₈H₅Cl₂NO₄
• MW: 250.035600423813
• CID: 3042451
• PubChem ID: 43449016
• Update Time: 2025-04-21

methyl 2,4-dichloro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,4-dichloro-5-nitrobenzoate
• 2,4-dichloro-5-nitro-benzoic acid methyl ester; 2,4-Dichlor-5-nitro-benzoesaeure-methylester; 2.4-Dichlor-5-nitro-benzoesaeure-methylester; 2,4-DICHLORO-5-NITRO-BENZOIC ACID METHYL ESTER
• 101495-62-9
• VFUFURDNRHDVBS-UHFFFAOYSA-N
• BS-26186
• EN300-192288
• 2,4-Dichloro-5-nitro-benzoic acid methyl ester
• CS-0209859
• methyl2,4-dichloro-5-nitrobenzoate
• G10744
• SCHEMBL1786813
• BEA49562

• Inchi： 1S/C8H5Cl2NO4/c1-15-8(12)4-2-7(11(13)14)6(10)3-5(4)9/h2-3H,1H3
• InChI Key： VFUFURDNRHDVBS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)OC)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.96000
• Monoisotopic Mass: 248.9595630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.21140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives